Cas no 2645415-88-7 (2-bromo-N-methylpyridin-3,5,6-d3-4-amine)

• Product Name: 2-bromo-N-methylpyridin-3,5,6-d3-4-amine
• CAS No: 2645415-88-7
• MF: C₆H₇BrN₂
• MW: 190.055665254593
• CID: 6826203
• PubChem ID: 172404114
• Update Time: 2025-02-26

2-bromo-N-methylpyridin-3,5,6-d3-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-methylpyridin-3,5,6-d3-4-amine
• CS-24359
• 2645415-88-7

• Inchi： 1S/C6H7BrN2/c1-8-5-2-3-9-6(7)4-5/h2-4H,1H3,(H,8,9)/i2D,3D,4D
• InChI Key： ATSKYIMSPYCKFF-NRUYWUNFSA-N
• SMILES： BrC1C([2H])=C(C([2H])=C([2H])N=1)NC

Computed Properties

• Exact Mass: 188.99809Da
• Monoisotopic Mass: 188.99809Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų